![molecular formula C24H18FN5O2 B1192867 FR 167653 free base CAS No. 158876-65-4](/img/structure/B1192867.png)
FR 167653 free base
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
FR 167653 free base is an orally active and selective p38 MAPK inhibitor . It plays a crucial role in modulating inflammatory responses by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-1β . This compound has demonstrated efficacy in treating inflammation, relieving trauma, and mitigating ischemia-reperfusion injury in vivo .
Molecular Structure Analysis
O=C(N1NC2=C(C3=CC=NC=C3)C(C4=CC=C(F)C=C4)=NN2CC1)C(C5=CC=CC=C5)=O
Scientific Research Applications
Influence on Cardiovascular Responses : FR 167653 has been studied for its effects on cardiovascular responses, particularly in relation to chronic infusion of lipopolysaccharide in conscious rats. It was found that FR 167653 could abolish the hypotensive effects of lipopolysaccharide, suggesting a potential role in improving cardiac function during such infusions (Gardiner et al., 1999).
Suppression of Endometriosis Development : Research has shown that FR 167653 can suppress the development of endometriosis in a murine model. The study observed significant reductions in the weight of endometriotic lesions and concentrations of inflammatory markers in the peritoneal fluid of mice treated with FR 167653, suggesting its potential as a therapeutic agent for endometriosis (Yoshino et al., 2006).
Amelioration of Pulmonary Fibrosis : FR 167653 has been investigated for its effects on pulmonary fibrosis, specifically in a murine model of bleomycin-induced lung fibrosis. The inhibitor was shown to ameliorate pulmonary fibrosis and pulmonary cachexia, indicating its involvement in the pathophysiology of the condition and potential as a therapeutic agent (Matsuoka et al., 2002).
Mechanism of Action
FR 167653 free base exerts its pharmacological effects by selectively inhibiting the p38 MAPK (mitogen-activated protein kinase) pathway. By doing so, it suppresses the activation of downstream pro-inflammatory mediators, ultimately reducing the production of TNF-α and IL-1β. This inhibition contributes to its anti-inflammatory properties and protective effects against tissue damage .
properties
IUPAC Name |
1-[7-(4-fluorophenyl)-8-pyridin-4-yl-3,4-dihydro-1H-pyrazolo[5,1-c][1,2,4]triazin-2-yl]-2-phenylethane-1,2-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18FN5O2/c25-19-8-6-17(7-9-19)21-20(16-10-12-26-13-11-16)23-28-30(15-14-29(23)27-21)24(32)22(31)18-4-2-1-3-5-18/h1-13,28H,14-15H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDBDQDCZGRCZED-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(NC2=C(C(=NN21)C3=CC=C(C=C3)F)C4=CC=NC=C4)C(=O)C(=O)C5=CC=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18FN5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.